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Compound of Interest

Compound Name: Glioroseinol

Cat. No.: B10823423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Glioroseinol is a fungal metabolite originating from the genus Gliocladium. With the molecular

formula C10H16O4, this natural product is structurally related to gliorosein. While its full range

of physical, chemical, and biological properties is still under investigation, this document

summarizes the currently available information and outlines the general methodologies

pertinent to the study of such fungal metabolites. This guide is intended to serve as a

foundational resource for researchers interested in the potential applications of Glioroseinol in
drug discovery and development.

Physicochemical Properties
Currently, detailed quantitative data on the physical and chemical properties of Glioroseinol
are not extensively available in publicly accessible scientific literature. The information is

primarily limited to data from commercial suppliers and chemical databases.

Table 1: Physical and Chemical Properties of Glioroseinol
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Property Value Source/Comment

Molecular Formula C10H16O4 PubChem

Molecular Weight 200.23 g/mol Calculated from formula

CAS Number 2673270-41-0 MedchemExpress, InvivoChem

Appearance Solid (presumed)
Based on commercial

availability in mg quantities

Storage Temperature -20°C Cayman Chemical[1]

Stability ≥ 4 years Cayman Chemical[1]

Purity >95% by HPLC Available from some suppliers

Solubility
Soluble in some organic

solvents

Indicated by the availability of

stock solutions (e.g., 1 mM)[2]

Chemical Structure
Glioroseinol is a derivative of gliorosein. The structure of gliorosein has been identified as (+)-

trans-2,3-dimethoxy-5,6-dimethylcyclohex-2-ene-1,4-dione. The exact structural modification

that differentiates Glioroseinol from gliorosein is not detailed in the currently available

literature.

Experimental Protocols
Detailed experimental protocols for the specific isolation, synthesis, and biological analysis of

Glioroseinol are not available in the reviewed literature. However, this section provides

generalized methodologies that are commonly employed for the study of fungal metabolites like

Glioroseinol and its parent compound, gliorosein, which is isolated from Gliocladium.

General Protocol for Isolation and Purification of Fungal
Metabolites
This protocol is a representative workflow for the extraction and isolation of secondary

metabolites from fungal cultures.
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Diagram 1: Generalized Experimental Workflow for Fungal Metabolite Isolation
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Fungal Cultivation

Extraction

Purification

Inoculation of Gliocladium sp. in liquid medium

Incubation for several weeks

Separation of mycelium and culture filtrate

Solvent extraction of filtrate (e.g., with ethyl acetate)

Crude Extract

Column Chromatography (e.g., Silica Gel)

Further purification (e.g., TLC, HPLC)

Pure Glioroseinol
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Pure Glioroseinol

In vitro screening (e.g., cytotoxicity, antimicrobial assays)

Identification of 'hit' activity

Mechanism of action studies

Target identification

Signaling pathway analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Glioroseinol: A Fungal
Metabolite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823423#physical-and-chemical-properties-of-
glioroseinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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